Cas no 2034438-33-8 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034438-33-8
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5553646
• Update Time: 2025-06-30

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H13N3O3/c1-10-7-13(18-21-10)15(19)17-9-11-4-5-16-12(8-11)14-3-2-6-20-14/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： DIJFYIZPQHUGJS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C=CN=C(C3=CC=CO3)C=2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034438-33-8)

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034438-33-8, represents a novel molecular framework that combines the structural features of furan and pyridine moieties, integrated with an oxazole core. The strategic arrangement of these heterocyclic components endows the molecule with unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide is characterized by its intricate connectivity between the furan ring at the 2-position and the pyridin ring at the 4-position, which are further linked via a methyl group to an oxazole scaffold. This configuration not only enhances the compound's molecular complexity but also opens up diverse possibilities for functionalization and interaction with biological targets. The presence of the 5-methyl substituent on the oxazole ring adds another layer of structural diversity, influencing both its electronic properties and potential pharmacological activity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their widespread occurrence in bioactive natural products and synthetic drugs. Among these, oxazoles have emerged as particularly versatile scaffolds, exhibiting a broad spectrum of biological activities ranging from antimicrobial to anticancer properties. The incorporation of furan and pyridine units into the oxazole framework in N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide not only enhances its structural complexity but also suggests potential interactions with various biological targets.

The compound's unique structural features have positioned it as a subject of intense research interest in academic and industrial settings. Researchers have been exploring its potential applications in developing novel therapeutic agents, particularly those targeting diseases with unmet medical needs. The combination of furan, pyridin, and oxazole moieties provides a rich chemical space for designing molecules with tailored biological activities. This has led to several innovative synthetic strategies aimed at optimizing the compound's pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for further derivatization, enabling chemists to modify its electronic and steric properties to enhance binding affinity and selectivity towards specific biological targets. This flexibility has made it an attractive scaffold for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the oxazole core through cyclization reactions, followed by functionalization at various positions to introduce the furan and pyridin moieties. These synthetic strategies often employ advanced catalytic systems and transition-metal-mediated reactions to achieve high yields and purity levels. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research applications.

In addition to its synthetic significance, N-{[2-(furan-2-yl)pyridin-4-yll)methyl]-5-methyl-l,2 oxazole -3-carboxamide has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. These findings have spurred further investigation into its potential as a lead compound for drug development programs targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

The integration of computational methods into the study of this compound has also contributed to our understanding of its behavior both in vitro and in silico. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, providing valuable insights into how this molecule might interact with biological targets at the atomic level. These computational approaches complement experimental efforts by offering rapid screening capabilities and helping to guide synthetic modifications toward improved efficacy.

The future prospects for N-{[2-(furan - 2 - yl) py ridin - 4 - yll)m ethyl ] - 5 - me thy l-l , 2 ox az ole -3-carboxamide are bright, with ongoing research efforts focused on expanding its chemical space through library synthesis programs aimed at identifying novel analogs with enhanced biological activity profiles . Collaborative initiatives between academia an d industry are playing a pivotal role i n advancing this area o f inquiry , bringing together expertise i n medicinal chemistry , organic synthesis , an d bi ological assaying . Such collaborations are essential f or translating laboratory discoveries i n t o tangible therapeutic benefits fo r patients worldwide .